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Compound of Interest

2-Heptanone, 7-(methylamino)-
(6C1,9Cl)

Cat. No.: B022891

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical data for 7-
(methylamino)heptan-2-one. The information presented herein is intended to support research
and development activities.

Chemical Identity and Properties

7-(methylamino)heptan-2-one is a chemical compound with the molecular formula C8H17NO.
[1] Its chemical structure consists of a heptan-2-one backbone with a methylamino group
attached to the seventh carbon.

Table 1: Chemical Identifiers for 7-(methylamino)heptan-2-one
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Identifier Value Source

IUPAC Name 7-(methylamino)heptan-2-one PubChem[1]
CAS Number 101258-88-2 PubChem[1]
Molecular Formula C8H17NO PubChem[1]
Molecular Weight 143.23 g/mol PubChem[1]
Canonical SMILES CC(=0)CCCCCNC PubChem[1]

INChl=1S/C8H17NO/c1-

InChl 8(10)6-4-3-5-7-9-2/h9H, 3- PubChem[1]
7H2,1-2H3
XOSGHQJJIFLIGBF-

InChlKey PubChem[1]

UHFFFAOYSA-N

Table 2: Computed Physicochemical Properties of 7-(methylamino)heptan-2-one

Property Value Source

XLogP3 0.5 PubChem (Computed)[1]
Hydrogen Bond Donor Count 1 PubChem (Computed)[1]
Hydrogen Bond Acceptor

Count 2 PubChem (Computed)[1]
Rotatable Bond Count 6 PubChem (Computed)[1]
Exact Mass 143.131014 g/mol PubChem (Computed)[1]
Monoisotopic Mass 143.131014 g/mol PubChem (Computed)[1]
Topological Polar Surface Area  29.1 A2 PubChem (Computed)[1]
Heavy Atom Count 10 PubChem (Computed)[1]

Note: The physicochemical properties listed in Table 2 are computationally derived and have
not been experimentally verified in the available literature. Experimental data for properties
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such as boiling point, melting point, density, and solubility for 7-(methylamino)heptan-2-one are
not readily available in the searched public domain resources.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
7-(methylamino)heptan-2-one are not available in the public scientific literature based on the
conducted searches.

Hypothetical Synthesis Workflow

A potential synthetic route to 7-(methylamino)heptan-2-one could involve a reductive amination
pathway. This is a hypothetical workflow and has not been experimentally validated.

Starting Materials

7-Oxoheptanenitrile Methylamine (CH3NH2)
\

Reaction Steps

-

Reductive Amination
(e.g., with NaBH3CN or H2/Pd-C)

Product

7-(Methylamino)heptan-2-one

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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